Cas no 90566-31-7 (ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate)
90566-31-7 structure
Product Name:ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate
CAS No:90566-31-7
MF:C9H14N2O4
MW:214.218462467194
CID:1956746
PubChem ID:56076
Update Time:2025-04-21
ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate
- alpha,4-Dimethyl-2,5-dioxo-4-imidazolidineacetic acid ethyl ester
- Ethyl 2-(2,5-dihydroxy-4-methyl-4H-imidazol-4-yl)propanoate
- 4-IMIDAZOLIDINEACETIC ACID, alpha,4-DIMETHYL-2,5-DIOXO-, ETHYL ESTER
- 90566-31-7
- DTXSID40920319
-
- Inchi: 1S/C9H14N2O4/c1-4-15-6(12)5(2)9(3)7(13)10-8(14)11-9/h5H,4H2,1-3H3,(H2,10,11,13,14)
- InChI Key: NPRQVWZNMLUZIN-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C)C1(C)C(NC(N1)=O)=O)=O
Computed Properties
- Exact Mass: 214.095357
- Monoisotopic Mass: 214.095357
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.5
- XLogP3: -0.1
Experimental Properties
- Density: 1.184
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.468
ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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